molecular formula C14H21NO B5292858 N-(1,1-dimethylpropyl)-2,5-dimethylbenzamide

N-(1,1-dimethylpropyl)-2,5-dimethylbenzamide

Cat. No. B5292858
M. Wt: 219.32 g/mol
InChI Key: ABXPINQXULHPBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1,1-dimethylpropyl)-2,5-dimethylbenzamide, commonly known as DMPB, is an organic compound used in scientific research. It is a white crystalline powder with a molecular weight of 225.33 g/mol. DMPB is a member of the benzamide family and is used as a ligand in the synthesis of various compounds.

Mechanism of Action

DMPB acts as a ligand, binding to metal ions and facilitating the formation of metal complexes. The metal complexes formed with DMPB have unique properties that make them useful in various applications. The mechanism of action of DMPB is complex and varies depending on the specific application.
Biochemical and Physiological Effects:
DMPB has no known biochemical or physiological effects on humans or animals. It is considered safe for use in scientific research, provided that proper safety protocols are followed.

Advantages and Limitations for Lab Experiments

DMPB has several advantages for use in lab experiments. It is easy to synthesize, has a high purity, and is stable under normal laboratory conditions. However, DMPB has some limitations, including its low solubility in water and some organic solvents.

Future Directions

There are several future directions for research involving DMPB. One area of interest is the synthesis of new metal complexes using DMPB as a ligand. These metal complexes could have unique properties that make them useful in various applications. Another area of interest is the synthesis of new organic semiconductors using DMPB as a building block. These semiconductors could have applications in electronics and optoelectronics. Finally, research could be conducted to improve the solubility of DMPB in various solvents, which would make it more useful in lab experiments.

Synthesis Methods

The synthesis of DMPB involves the reaction of 2,5-dimethylbenzoic acid with 1,1-dimethylpropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields DMPB as a white crystalline powder with a purity of over 98%.

Scientific Research Applications

DMPB is widely used in scientific research as a ligand in the synthesis of various compounds. It is used in the synthesis of metal complexes, which have applications in catalysis, photovoltaics, and magnetic materials. DMPB is also used in the synthesis of organic semiconductors, which have applications in electronics and optoelectronics.

properties

IUPAC Name

2,5-dimethyl-N-(2-methylbutan-2-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21NO/c1-6-14(4,5)15-13(16)12-9-10(2)7-8-11(12)3/h7-9H,6H2,1-5H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABXPINQXULHPBU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)(C)NC(=O)C1=C(C=CC(=C1)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

219.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,1-dimethylpropyl)-2,5-dimethylbenzamide

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